Cas no 350847-72-2 (3-Methyl-3-(1,3-oxazol-5-yl)butan-1-ol)

• Product Name: 3-Methyl-3-(1,3-oxazol-5-yl)butan-1-ol
• CAS No: 350847-72-2
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 5569981
• PubChem ID: 130128966
• Update Time: 2025-05-20

3-Methyl-3-(1,3-oxazol-5-yl)butan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-methyl-3-(1,3-oxazol-5-yl)butan-1-ol
• 350847-72-2
• EN300-23610723
• 3-Methyl-3-(1,3-oxazol-5-yl)butan-1-ol

• Inchi： 1S/C8H13NO2/c1-8(2,3-4-10)7-5-9-6-11-7/h5-6,10H,3-4H2,1-2H3
• InChI Key： VDIKTJGRWNQRQQ-UHFFFAOYSA-N
• SMILES： O1C=NC=C1C(C)(C)CCO

Computed Properties

• Exact Mass: 155.094628657g/mol
• Monoisotopic Mass: 155.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.3Ų

Additional information on 3-Methyl-3-(1,3-oxazol-5-yl)butan-1-ol

Research Brief on 3-Methyl-3-(1,3-oxazol-5-yl)butan-1-ol (CAS: 350847-72-2): Recent Advances and Applications

In recent years, the compound 3-Methyl-3-(1,3-oxazol-5-yl)butan-1-ol (CAS: 350847-72-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique oxazole moiety and hydroxyl functional group, has been explored for its potential applications in drug discovery, particularly as a building block for bioactive molecules. Recent studies have highlighted its role in the synthesis of novel therapeutic agents, including kinase inhibitors and antimicrobial compounds. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its chemical properties, synthetic methodologies, and biological activities.

The synthesis of 3-Methyl-3-(1,3-oxazol-5-yl)butan-1-ol has been optimized in several recent studies, with a focus on improving yield and scalability. One notable approach involves the use of palladium-catalyzed cross-coupling reactions to introduce the oxazole ring, followed by selective reduction to obtain the desired alcohol functionality. These advancements have facilitated the production of this compound in sufficient quantities for further biological evaluation. Additionally, computational studies have provided insights into the molecular interactions of 3-Methyl-3-(1,3-oxazol-5-yl)butan-1-ol with various biological targets, suggesting its potential as a scaffold for designing new drugs.

Recent pharmacological investigations have revealed promising activities of 3-Methyl-3-(1,3-oxazol-5-yl)butan-1-ol and its derivatives. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory effects against a range of bacterial pathogens, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action appears to involve disruption of bacterial cell wall synthesis, making these compounds attractive candidates for the development of new antibiotics. Furthermore, preliminary in vitro studies have shown that certain derivatives can modulate key signaling pathways in cancer cells, suggesting potential applications in oncology.

In conclusion, 3-Methyl-3-(1,3-oxazol-5-yl)butan-1-ol (CAS: 350847-72-2) represents a versatile and promising scaffold in medicinal chemistry. The recent advancements in its synthesis and biological evaluation underscore its potential as a key intermediate for the development of novel therapeutic agents. Future research should focus on optimizing its pharmacokinetic properties and exploring its efficacy in preclinical models. As the field continues to evolve, this compound is likely to play an increasingly important role in addressing unmet medical needs.